2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide

• IUPAC Name: 2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H23N3O2S/c1-2-14-5-7-15(8-6-14)17-9-10-19(22-21-17)25-13-18(23)20-12-16-4-3-11-24-16/h5-10,16H,2-4,11-13H2,1H3,(H,20,23)
• InChI Key: WMEDXYJJTCMFFP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)NCC3CCCO3
• Molecular Formula: C19H23N3O2S
• DSSTOX Substance ID: DTXSID901330780
• Molecular Weight: 357.5 g/mol
• Solubility: 37.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 893982-97-3

Description

2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to a class of compounds known as pyridazinylthioacetamides, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

More studies are needed to fully understand the mechanism of action of this compound and how it exerts its biological activity.
2. Development of Therapeutic Applications: 2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide has potential therapeutic applications in the treatment of cancer, inflammatory diseases, and infectious diseases. Future research should focus on developing these applications.
3. Optimization of

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide in lab experiments include its potent biological activity, its ability to induce apoptosis in cancer cells, and its anti-inflammatory and antimicrobial activity. However, some of the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide. Some of these include:
1. Further Studies on

Scientific Research Applications

2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide has been found to exhibit a wide range of biological activities, making it a promising compound for therapeutic applications. Some of the scientific research applications of this compound include:
1. Cancer Treatment: Studies have shown that 2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide exhibits potent anti-cancer activity against a variety of cancer cell lines. This compound has been found to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of certain enzymes and signaling pathways.
2. Anti-Inflammatory Activity: 2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has potential therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
3. Antimicrobial Activity: Studies have shown that 2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(2-oxolanylmethyl)acetamide exhibits potent antimicrobial activity against a variety of bacterial and fungal pathogens. This compound has potential therapeutic applications in the treatment of infectious diseases.